Cas no 7605-54-1 (methyl trans-2-methylcyclohexanecarboxylate)

methyl trans-2-methylcyclohexanecarboxylate structure
7605-54-1 structure
Product Name:methyl trans-2-methylcyclohexanecarboxylate
CAS No:7605-54-1
MF:C9H16O2
MW:156.222143173218
CID:982363
PubChem ID:111312
Update Time:2025-04-20

methyl trans-2-methylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl trans-2-methylcyclohexanecarboxylate
    • methyl (1R,2R)-2-methylcyclohexane-1-carboxylate
    • AI3-33519
    • Cyclohexanecarboxylic acid, 2-methyl-, methyl ester, trans-
    • methyl (1R,2R)-2-methylcyclohexanecarboxylate
    • DTXSID70226952
    • EINECS 231-517-1
    • SCHEMBL15866019
    • 7605-54-1
    • NS00037754
    • Inchi: 1S/C9H16O2/c1-7-5-3-4-6-8(7)9(10)11-2/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
    • InChI Key: OKLPIZJSDADMHA-HTQZYQBOSA-N
    • SMILES: O(C)C([C@@H]1CCCC[C@H]1C)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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